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Compound of Interest

Compound Name: Methyl 3-hydroxynonanoate

Cat. No.: B164404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 3-hydroxynonanoate,

including its chemical identity, physicochemical properties, and proposed methodologies for its

synthesis and analysis. This document is intended to serve as a valuable resource for

professionals in research and development.

Chemical Identity and Structure
IUPAC Name: methyl 3-hydroxynonanoate[1]

Synonyms: 3-Hydroxynonanoic acid methyl ester, Methyl 3-hydroxy-nonanoate[1]

CAS Number: 83968-06-3[2][3]

The fundamental structure of methyl 3-hydroxynonanoate consists of a nine-carbon chain

(nonanoic acid) with a hydroxyl group at the third carbon and a methyl ester at the carboxyl

group.
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Chemical Structure of Methyl 3-hydroxynonanoate
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Caption: Chemical structure of methyl 3-hydroxynonanoate.
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Physicochemical Properties
Quantitative data for methyl 3-hydroxynonanoate is not extensively available in the public

domain. The following table summarizes the available data for the target compound and

includes data for homologous compounds for reference and comparison.

Property
Methyl 3-
hydroxynonanoate

Methyl 3-
hydroxyhexanoate
(Homolog)

Methyl 9-
Hydroxynonanoate
(Isomer)

Molecular Formula C10H20O3[2] C7H14O3 C10H20O3

Molecular Weight 188.26 g/mol [2] 146.18 g/mol 188.27 g/mol

Physical State Liquid - Liquid

Purity >98%[2] >98% 95% (GC)

Boiling Point Not available - 272 °C

Density Not available - 0.97 g/mL at 25 °C

Refractive Index Not available - Not available

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of methyl 3-hydroxynonanoate
are not readily available. However, based on established methods for similar 3-hydroxy fatty

acid methyl esters, the following generalized protocols can be adapted.

Synthesis of Methyl 3-hydroxynonanoate
A plausible synthetic route for methyl 3-hydroxynonanoate involves the esterification of 3-

hydroxynonanoic acid. The precursor, 3-hydroxynonanoic acid, can be synthesized from

nonanoic acid.

Materials:

Nonanoic acid
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Methanol (anhydrous)

Strong acid catalyst (e.g., concentrated sulfuric acid or boron trifluoride-methanol complex)

Sodium bicarbonate solution (saturated)

Brine solution (saturated)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvents (e.g., diethyl ether, hexane)

Procedure:

Esterification:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

3-hydroxynonanoic acid in an excess of anhydrous methanol.

Carefully add a catalytic amount of concentrated sulfuric acid or BF3-methanol complex to

the solution.

Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress

by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up:

After completion, cool the reaction mixture to room temperature.

Carefully neutralize the excess acid with a saturated sodium bicarbonate solution.

Extract the aqueous layer with an organic solvent such as diethyl ether or hexane.

Combine the organic extracts and wash sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude methyl 3-
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hydroxynonanoate.

Purification:

The crude product can be purified by vacuum distillation or column chromatography on

silica gel to yield pure methyl 3-hydroxynonanoate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a standard and effective technique for the analysis of fatty acid methyl esters.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fatty acid methyl ester analysis (e.g., a polar cyano-column or a

DB-Wax column)

Procedure:

Sample Preparation:

Prepare a dilute solution of the purified methyl 3-hydroxynonanoate in a volatile organic

solvent (e.g., hexane or dichloromethane).

GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

The separation of the analyte is achieved on the capillary column using a suitable

temperature program. A typical program might start at a lower temperature (e.g., 70°C),

hold for a few minutes, and then ramp up to a higher temperature (e.g., 240°C) to ensure

the elution of the compound.

The eluting compound is then introduced into the mass spectrometer for ionization and

detection. Electron impact (EI) ionization is commonly used.
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Data Analysis:

The identity of methyl 3-hydroxynonanoate can be confirmed by its retention time and

the fragmentation pattern in the mass spectrum. The mass spectrum is expected to show

a molecular ion peak and characteristic fragment ions corresponding to the structure of the

molecule.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the scientific literature regarding the

biological activity of methyl 3-hydroxynonanoate or its involvement in any signaling

pathways. Research on related medium-chain fatty acids and their esters suggests potential

roles in various biological processes, but direct evidence for methyl 3-hydroxynonanoate is

lacking. Further investigation is required to elucidate its potential biological functions.

Logical Workflow for Synthesis and Analysis
The following diagram illustrates a logical workflow for the synthesis and subsequent analysis

of methyl 3-hydroxynonanoate.
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Workflow for Synthesis and Analysis
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Caption: A logical workflow for the synthesis and analysis of methyl 3-hydroxynonanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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